5-(3-methylbenzyl)-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• IUPAC Name: 1-(4-methylphenyl)-5-[(3-methylphenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C20H18N4O/c1-14-6-8-17(9-7-14)24-19-18(11-22-24)20(25)23(13-21-19)12-16-5-3-4-15(2)10-16/h3-11,13H,12H2,1-2H3
• InChI Key: RAIKLOKFIYDPQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC4=CC=CC(=C4)C
• Molecular Formula: C20H18N4O
• Molecular Weight: 330.4 g/mol

Description

5-(3-methylbenzyl)-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It belongs to the class of pyrazolo[3,4-d]pyrimidines, which have been shown to exhibit a range of biological activities.

Scientific Research Applications

Synthesis and Structural Analysis

Researchers have developed various synthetic routes to create novel pyrazolo[3,4-d]pyrimidin-4(5H)-ones, demonstrating the versatility of these compounds. For instance, the direct reaction of 1-amino-pyrimidine derivatives with different reagents has resulted in a range of dihydropyrazolo[1,5-c]pyrimidin-7(3H)-one/-thione derivatives, showcasing their potential for diverse biological applications (Önal, Şahin, & Ceran, 2008). These compounds have been characterized through various analytical techniques, highlighting the importance of their structural features in their biological activities.

Potential Biological Activities

The pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives exhibit a wide range of biological activities. Notably, some derivatives have shown promising antitumor and anti-5-lipoxygenase activities, suggesting their potential as anticancer agents (Rahmouni et al., 2016). Additionally, specific derivatives have displayed remarkable herbicidal activity, indicating their utility in agricultural research (Luo et al., 2019).

Antimicrobial Properties

Several studies have focused on the antimicrobial properties of pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives. For example, the design and synthesis of sulfur-containing pyrazole-pyridine hybrids have resulted in compounds with significant antimicrobial activity against various bacterial and fungal strains (Desai, Jadeja, & Khedkar, 2022). These findings underscore the potential of these compounds in addressing microbial resistance.

Quantum Chemical Calculations and Molecular Properties

The molecular properties of pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives have been further elucidated through quantum chemical calculations. Studies have explored the HOMO, LUMO, and other quantum chemical features, providing insights into their reactivity and stability (Saracoglu et al., 2019). This research contributes to our understanding of the electronic properties that may influence the biological activity of these compounds.